molecular formula C10H12FNO B8625425 2-(2-Fluorophenyl)isobutyramide

2-(2-Fluorophenyl)isobutyramide

Cat. No.: B8625425
M. Wt: 181.21 g/mol
InChI Key: WCFBIEXQLWOTHN-UHFFFAOYSA-N
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Description

2-(2-Fluorophenyl)isobutyramide is a useful research compound. Its molecular formula is C10H12FNO and its molecular weight is 181.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12FNO

Molecular Weight

181.21 g/mol

IUPAC Name

2-(2-fluorophenyl)-2-methylpropanamide

InChI

InChI=1S/C10H12FNO/c1-10(2,9(12)13)7-5-3-4-6-8(7)11/h3-6H,1-2H3,(H2,12,13)

InChI Key

WCFBIEXQLWOTHN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1F)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(2-Fluorophenyl)-2-methylpropionitrile (0.211 g) was magnetically stirred with aqueous solutions of 5N sodium hydroxide (2 mL), 55% tetrabutylammonium hydrogensulfate (0.1 mL) and 30% hydrogen peroxide (3 mL) for 22 hours. The reaction mixture was diluted with toluene and extracted. The aqueous phase was neutralized with 5% hydrochloric acid and extracted twice with ethyl acetate. The combined organic extracts were washed with water, then brine, and dried over anhydrous magnesium sulfate. Filtration and evaporation gave 2-(2-fluorophenyl)isobutyramide as a pale-green oil that solidified on standing (0.173 g). GC/MS: m/z 181 (RT 9.80 min.). 1H-NMR (DMSO-d6): 7.39-7.27 (m, 2H), 7.19-7.07 (m, 2H), 6.83 and 6.78 (2 s, CONH2), 1.43 (s, 6H)
Quantity
0.211 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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